N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide
• InChI: InChI=1S/C17H17N3OS/c1-11-7-15-16(8-12(11)2)22-17(19-15)20(13(3)21)10-14-5-4-6-18-9-14/h4-9H,10H2,1-3H3
• InChI Key: HCGWXVGIBJQTRW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CN=CC=C3)C(=O)C
• Molecular Formula: C17H17N3OS
• Molecular Weight: 311.4 g/mol

Description

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)acetamide, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a thiazole derivative and has been extensively studied for its pharmacological and biochemical properties.

Scientific Research Applications

Antimicrobial Activity

Compounds incorporating similar structural motifs have demonstrated significant antimicrobial activity. For instance, a study focused on the synthesis of new heterocycles incorporating antipyrine moiety, which showed that these compounds were evaluated as antimicrobial agents with promising results (Bondock et al., 2008).

Anticancer Activity

Research has also indicated the potential of these compounds in anticancer applications. For example, the synthesis and antiproliferative activity studies of new functionalized pyridine linked thiazole derivatives revealed promising anticancer activity against various cancer cell lines (Alqahtani & Bayazeed, 2020). Another study on the synthesis of 2-[4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio]-N-(thiazole-2-yl)acetamide derivatives showed reasonable anticancer activity, particularly against melanoma-type cell lines (Duran & Demirayak, 2012).

Radioligand Development for PET Imaging

Compounds with similar structures have been explored as potential probes for studying the Peripheral Benzodiazepine Receptors (PBR) using SPECT, indicating their utility in medical imaging and diagnostics (Katsifis et al., 2000).

Kinase Inhibitory Activities

There's also evidence of kinase inhibitory activities, with specific compounds acting as potent inhibitors of Aurora-A, Aurora-B, and Aurora-C kinases. This inhibition suggests a potential therapeutic application in cancer treatment, where dysregulation of these kinases is often observed (Bavetsias et al., 2007).

Synthesis and Applications in Heterocyclic Chemistry

The synthesis of novel heterocyclic compounds based on the thiazole moiety has been a focus of research, with studies exploring the synthesis of thiazolyl N-benzyl-substituted acetamide derivatives. These derivatives exhibit Src kinase inhibitory and anticancer activities, further underscoring the therapeutic potential of compounds with similar structures (Fallah-Tafti et al., 2011).